Cas no 2445790-51-0 (tert-butyl N-({2-amino-6-oxaspiro3.5nonan-7-yl}methyl)carbamate)

• Product Name: tert-butyl N-({2-amino-6-oxaspiro3.5nonan-7-yl}methyl)carbamate
• CAS No: 2445790-51-0
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• MDL: MFCD32692306
• CID: 5668952
• PubChem ID: 155821396
• Update Time: 2025-05-21

tert-butyl N-({2-amino-6-oxaspiro3.5nonan-7-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Not Yet Assigned
• tert-butyl N-({2-amino-6-oxaspiro3.5nonan-7-yl}methyl)carbamate

• MDL： MFCD32692306
• Inchi： 1S/C14H26N2O3/c1-13(2,3)19-12(17)16-8-11-4-5-14(9-18-11)6-10(15)7-14/h10-11H,4-9,15H2,1-3H3,(H,16,17)
• InChI Key： IKPLDIUSCMQWPH-UHFFFAOYSA-N
• SMILES： O=C(NCC1CCC2(CC(N)C2)CO1)OC(C)(C)C

Additional information on tert-butyl N-({2-amino-6-oxaspiro3.5nonan-7-yl}methyl)carbamate

Comprehensive Overview of tert-butyl N-({2-amino-6-oxaspiro[3.5]nonan-7-yl}methyl)carbamate (CAS No. 2445790-51-0)

The compound tert-butyl N-({2-amino-6-oxaspiro[3.5]nonan-7-yl}methyl)carbamate (CAS No. 2445790-51-0) is a specialized spirocyclic carbamate derivative with significant potential in pharmaceutical and organic synthesis applications. Its unique 6-oxaspiro[3.5]nonane scaffold and tert-butyl carbamate protection group make it a valuable intermediate for drug discovery, particularly in the development of protease inhibitors and central nervous system (CNS) therapeutics. Researchers are increasingly exploring its role in modulating enzyme activity and receptor binding, aligning with current trends in precision medicine and targeted drug delivery.

In recent years, the demand for spirocyclic compounds like 2445790-51-0 has surged due to their structural rigidity and ability to enhance bioavailability. This compound’s 2-amino functional group allows for further derivatization, making it a versatile building block for peptide mimetics and small-molecule libraries. Its oxaspiro core also contributes to improved metabolic stability, a critical factor in ADME (Absorption, Distribution, Metabolism, Excretion) optimization—a hot topic in pharmacokinetics research. As such, it frequently appears in literature discussing fragment-based drug design and scaffold hopping strategies.

The synthesis of tert-butyl N-({2-amino-6-oxaspiro[3.5]nonan-7-yl}methyl)carbamate typically involves multistep organic reactions, including reductive amination and Boc protection. Its CAS No. 2445790-51-0 serves as a key identifier in chemical databases like PubChem and Reaxys, where users often search for structure-activity relationships (SAR) data. Given the growing interest in AI-driven drug discovery, this compound’s molecular properties are also analyzed using computational chemistry tools such as molecular docking and quantum mechanics calculations.

From an industrial perspective, 2445790-51-0 is often highlighted in discussions about green chemistry and sustainable synthesis. Manufacturers are optimizing routes to minimize hazardous byproducts, responding to regulatory pressures and the pharmaceutical industry’s ESG (Environmental, Social, Governance) goals. Additionally, its application in bioconjugation techniques—such as antibody-drug conjugates (ADCs)—has garnered attention in oncology research, a field with high search volume in academic and biotech circles.

For researchers sourcing this compound, questions frequently revolve around its purity specifications, storage conditions, and scalability. Vendors providing tert-butyl N-({2-amino-6-oxaspiro[3.5]nonan-7-yl}methyl)carbamate often emphasize batch-to-batch consistency and analytical documentation (e.g., HPLC, NMR), which are critical for Good Laboratory Practice (GLP) compliance. The compound’s chirality and stereochemical purity are also common search keywords, reflecting the importance of enantioselective synthesis in modern drug development.

In summary, CAS No. 2445790-51-0 represents a nexus of innovation in medicinal chemistry and process optimization. Its relevance to high-throughput screening and combinatorial chemistry ensures sustained interest, while its structural features align with emerging trends like deuterated drugs and covalent inhibitors. As the scientific community continues to explore underexplored chemical space, compounds like this will remain pivotal in bridging academic research and industrial applications.